Cas no 1805954-89-5 (4-Chloro-3-fluoro-2-phenylpyridine)

• Product Name: 4-Chloro-3-fluoro-2-phenylpyridine
• CAS No: 1805954-89-5
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 4802839
• Update Time: 2025-11-07

4-Chloro-3-fluoro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-2-phenylpyridine

• Inchi： 1S/C11H7ClFN/c12-9-6-7-14-11(10(9)13)8-4-2-1-3-5-8/h1-7H
• InChI Key： UNUFAXWVDUUUHK-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-fluoro-2-phenylpyridine

Introduction to 4-Chloro-3-fluoro-2-phenylpyridine (CAS No. 1805954-89-5)

4-Chloro-3-fluoro-2-phenylpyridine (CAS No. 1805954-89-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, applications, and recent research developments surrounding 4-Chloro-3-fluoro-2-phenylpyridine.

The molecular formula of 4-Chloro-3-fluoro-2-phenylpyridine is C₁₂H₇ClFN, and its molecular weight is approximately 231.64 g/mol. The compound features a pyridine ring with a phenyl group at the 2-position, a chlorine atom at the 4-position, and a fluorine atom at the 3-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations.

The synthesis of 4-Chloro-3-fluoro-2-phenylpyridine has been explored through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromophenylacetonitrile with 3-fluoro-4-chloropyridine in the presence of a suitable catalyst. Another approach involves the coupling of 2-bromophenylboronic acid with 3-fluoro-4-chloropyridine using palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

In the realm of medicinal chemistry, 4-Chloro-3-fluoro-2-phenylpyridine has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. Recent studies have highlighted its potential in the development of anti-cancer agents, where it serves as a key building block for constructing molecules with enhanced biological activity. For instance, researchers at the University of California have reported the synthesis of a series of pyridine-based compounds derived from 4-Chloro-3-fluoro-2-phenylpyridine, which exhibit potent anti-tumor effects against breast cancer cell lines.

Beyond oncology, 4-Chloro-3-fluoro-2-phenylpyridine has also been investigated for its applications in neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively modulate specific neurotransmitter receptors, potentially offering new therapeutic avenues for conditions such as Alzheimer's disease and Parkinson's disease. The unique electronic properties of the pyridine ring and its substituents play a crucial role in these interactions.

In addition to its pharmaceutical applications, 4-Chloro-3-fluoro-2-phenylpyridine has found utility in agrochemical research. Its ability to serve as a versatile scaffold for designing herbicides and insecticides has been explored by several research groups. For example, scientists at Syngenta have developed a series of pyridine-based herbicides using 4-Chloro-3-fluoro-2-phenylpyridine as a starting material, which exhibit high efficacy against broad-spectrum weeds while maintaining low toxicity to non-target organisms.

The environmental impact of compounds like 4-Chloro-3-fluoro-2-phenylpyridine is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound and its derivatives. Results from these investigations suggest that under controlled conditions, 4-Chloro-3-fluoro-2-phenylpyridine-based products can be designed to minimize their environmental footprint while retaining their desired biological activity.

In conclusion, 4-Chloro-3-fluoro-2-phenylpyridine (CAS No. 1805954-89-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in modern chemistry.